Cas no 175787-84-5 (9H-Purine,6-(1-methylethyl)-)

• Product Name: 9H-Purine,6-(1-methylethyl)-
• CAS No: 175787-84-5
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 112144
• PubChem ID: 15277795
• Update Time: 2025-04-18

9H-Purine,6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-(1-methylethyl)-
• 1H-Purine,6-(1-methylethyl)-(9CI)
• 175787-84-5
• 6-propan-2-yl-7H-purine
• SCHEMBL9967827
• 6-(propan-2-yl)-1H-purine
• 6-Isopropyl-1H-purine

• Inchi： 1S/C8H10N4/c1-5(2)6-7-8(11-3-9-6)12-4-10-7/h3-5H,1-2H3,(H,9,10,11,12)
• InChI Key： AOJZJRXHVYRKDH-UHFFFAOYSA-N
• SMILES： N1C=NC2C1=C(C(C)C)N=CN=2

Computed Properties

• Exact Mass: 162.0907
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 49.11